Cas no 92993-58-3 (1-Tosylazetidine-3-carboxylic acid)

• Product Name: 1-Tosylazetidine-3-carboxylic acid
• CAS No: 92993-58-3
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD18783169
• CID: 1024739
• PubChem ID: 20029134
• Update Time: 2025-07-23

1-Tosylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Tosylazetidine-3-carboxylic acid
• 1-(4-methylphenyl)sulfonylazetidine-3-carboxylic acid
• BS-33220
• IFGBBXJGLBGHJN-UHFFFAOYSA-N
• AM90159
• 1-(4-METHYLBENZENESULFONYL)AZETIDINE-3-CARBOXYLIC ACID
• SB50799
• 1-(Toluene-4-sulfonyl)-azetidine-3-carboxylic acid
• DTXSID70601806
• N-Tosyl azetidine 3-carboxylic acid
• CS-0212689
• 1-[(4-Methylphenyl)sulfonyl]-3-azetidinecarboxylic acid
• 1-(4-Methylbenzene-1-sulfonyl)azetidine-3-carboxylic acid
• MFCD18783169
• 1-Tosylazetidine-3-carboxylicacid
• 92993-58-3
• A849011
• SCHEMBL10568862
• AKOS013579823
• DB-180987
• 3-Azetidinecarboxylic acid, 1-[(4-methylphenyl)sulfonyl]-

• MDL： MFCD18783169
• Inchi： 1S/C11H13NO4S/c1-8-2-4-10(5-3-8)17(15,16)12-6-9(7-12)11(13)14/h2-5,9H,6-7H2,1H3,(H,13,14)
• InChI Key： IFGBBXJGLBGHJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(C(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 458.3±55.0 °C at 760 mmHg
• Flash Point: 231.0±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-Tosylazetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-Tosylazetidine-3-carboxylic acid

Introduction to 1-Tosylazetidine-3-carboxylic acid (CAS No. 92993-58-3)

1-Tosylazetidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 92993-58-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a tosyl group attached to an azetidine ring, which is further substituted with a carboxylic acid moiety. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceutical agents.

The tosylazetidine-3-carboxylic acid structure is characterized by its five-membered azetidine core, which is a privileged scaffold in medicinal chemistry due to its ability to mimic natural amino acid sequences. The presence of the tosyl (tosylate) group enhances the reactivity and stability of the molecule, making it a preferred choice for further functionalization. The carboxylic acid functionality at the 3-position provides an additional site for chemical modification, enabling the synthesis of more complex derivatives.

In recent years, 1-tosylazetidine-3-carboxylic acid has garnered attention for its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The azetidine ring in this compound serves as an effective scaffold for creating conformationally constrained peptides, which can enhance binding affinity and reduce susceptibility to enzymatic degradation. This has opened up new avenues in drug discovery, particularly for targeting protein-protein interactions and enzyme inhibition.

One of the most compelling applications of 1-tosylazetidine-3-carboxylic acid is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including signal transduction, DNA replication, and metabolism. Inhibiting these enzymes has therapeutic potential for treating diseases such as cancer, inflammation, and infectious diseases. The rigid structure provided by the azetidine ring allows for precise tuning of molecular interactions with the protease active site, leading to highly specific inhibitors.

Recent studies have highlighted the utility of 1-tosylazetidine-3-carboxylic acid in designing kinase inhibitors. Kinases are a family of enzymes that phosphorylate target proteins, regulating numerous cellular processes. Dysregulation of kinase activity is implicated in many diseases, making them attractive therapeutic targets. The carboxylic acid group and the tosyl group on 1-tosylazetidine-3-carboxylic acid provide multiple sites for interaction with kinase pockets, enabling the design of potent and selective inhibitors.

The synthesis of 1-tosylazetidine-3-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. The introduction of the tosyl group is commonly achieved through reaction with para-toluenesulfonyl chloride in the presence of a base. Subsequent functionalization at the 3-position can be performed using various chemical methodologies, including nucleophilic substitution and oxidation reactions.

The versatility of 1-tosylazetidine-3-carboxylic acid as a building block has led to its incorporation into numerous drug candidates. For instance, researchers have utilized this compound to develop novel antibiotics by creating peptidomimetic analogs that disrupt bacterial cell wall synthesis. Additionally, its application in designing antiviral agents has shown promise in preclinical studies.

In conclusion, 1-tosylazetidine-3-carboxylic acid (CAS No. 92993-58-3) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing peptidomimetics, protease inhibitors, kinase inhibitors, and other bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, the importance of compounds like 1-tosylazetidine-3-carboxylic acid is expected to grow even further.